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Compound of Interest

Compound Name: DL 071IT

Cat. No.: B1670800

Technical Support Center: DL-071IT

Welcome to the technical support center for DL-O71IT (Afurolol Hydrochloride). This resource is
designed to assist researchers, scientists, and drug development professionals in overcoming
common challenges encountered during experiments with DL-071IT, with a particular focus on
solubility.

Frequently Asked Questions (FAQS)
Q1: What is DL-071IT?

DL-071IT, also known as Afurolol Hydrochloride, is a non-selective -adrenergic receptor
antagonist.[1] It is used in research to study the effects of blocking 3-adrenergic receptors,
which are involved in various physiological processes.

Q2: What are the primary solvents for dissolving DL-071IT?
DL-071IT is soluble in Dimethyl Sulfoxide (DMSQO) and water.
Q3: What is the known solubility of DL-071IT in DMSO?

The solubility of DL-071IT in DMSO is 80 mg/mL (253.33 mM).[1] Sonication is recommended
to facilitate dissolution.

Q4: Is there a known quantitative solubility for DL-O71IT in water?
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While a specific quantitative value for the solubility of DL-O71IT in water is not readily available
in the literature, as a hydrochloride salt, it is expected to be water-soluble. For similar beta-
blocker hydrochlorides, agueous solubility can be influenced by pH.

Q5: How should I store the solid compound and its solutions?
e Solid DL-O71IT: Store at -20°C for long-term storage, desiccated.[1]

e Stock Solutions: In-solvent stock solutions should be stored at -80°C for up to one year.[1]
For aqueous solutions, it is best practice to prepare them fresh. If storage is necessary,
refrigerate at 4°C for short-term use. Studies on other beta-blocker hydrochloride solutions
have shown stability for extended periods when refrigerated.

Troubleshooting Guide: Solubility Issues

This guide addresses common problems researchers may face when preparing solutions of
DL-071IT.
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Problem

Possible Cause

Solution

Difficulty dissolving DL-071IT

in water or aqueous buffers.

The concentration may be too
high for the selected solvent.
The pH of the aqueous buffer
may not be optimal for

solubility.

- Start with a lower
concentration. - Try gentle
heating (e.g., 37°C water
bath). - Adjust the pH of the
buffer. As a hydrochloride salt
of a weakly basic compound,
solubility is generally higher at
a slightly acidic pH. - Use
sonication to aid dissolution.

Precipitation occurs after
dissolving in an aqueous
buffer.

The buffer composition or pH
is causing the compound to fall
out of solution. The solution

may be supersaturated.

- Check the pH of your final
solution. - Consider using a
different buffer system. - If the
solution was warmed to
dissolve, allow it to cool to
room temperature slowly while
stirring. If precipitation still
occurs, the concentration is
likely too high for that specific
buffer and temperature. - For
cell culture experiments,
ensure the final concentration
of DMSO (if used for stock
solution) is low (typically
<0.5%) to avoid both toxicity
and precipitation upon dilution

in media.

Cloudiness or precipitation
observed in stock solutions

after freeze-thaw cycles.

The compound may be less
stable with repeated

temperature changes, or the
solvent may have absorbed

water.

- Aliquot the stock solution into
smaller, single-use volumes to
minimize freeze-thaw cycles. -
Ensure the use of anhydrous
DMSO for preparing stock

solutions.
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Data Presentation

Table 1: Physicochemical Properties of DL-O71IT (Afurolol Hydrochloride)

Property Value Reference
Molecular Formula C15H21NOa4-HCI [1]
Molecular Weight 315.79 g/mol [1]

CAS Number 55104-39-7 [1]
Appearance White to Off-White Solid

Purity >98% (by HPLC)

Table 2: Solubility Data for DL-071IT
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. Molar
Solvent Solubility . Notes Reference
Concentration

Sonication is
DMSO 80 mg/mL 253.33 mM [1]
recommended.

As a
_ hydrochloride
Water Soluble Not available o
salt, solubility is

generally good.

For a similar
beta-blocker,
propranolol
hydrochloride,
the solubility in
PBSis

PBS (pH 7.2) Not available Not available approximately 5
mg/mL. This can
be used as a
starting point for
determining the
solubility of DL-
O71IT.

Experimental Protocols
Protocol 1: Preparation of a DL-071IT Stock Solution in
DMSO

» Objective: To prepare a high-concentration stock solution of DL-071IT for subsequent dilution
in aqueous media.

e Materials:
o DL-071IT (Afurolol Hydrochloride) powder

o Anhydrous Dimethyl Sulfoxide (DMSO)
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o Sterile microcentrifuge tubes or vials
o Vortex mixer

o Sonicator (optional, but recommended)

e Procedure:

1. Equilibrate the DL-071IT vial to room temperature before opening to prevent moisture
condensation.

2. Weigh the desired amount of DL-071IT powder in a sterile tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired concentration
(e.g., for a 100 mM stock solution, add 31.7 pL of DMSO per 1 mg of DL-071IT).

4. Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.
5. If the compound is not fully dissolved, sonicate the tube for 5-10 minutes.

6. Once fully dissolved, aliquot the stock solution into single-use volumes to minimize freeze-
thaw cycles.

7. Store the aliquots at -80°C.

Protocol 2: General Protocol for In Vitro Cell Culture
Experiments

» Objective: To treat cultured cells with DL-071IT to study its effects as a [3-adrenergic
antagonist.

e Materials:
o DL-071IT DMSO stock solution (from Protocol 1)
o Cultured cells of interest (e.g., cardiomyocytes, vascular smooth muscle cells)

o Complete cell culture medium
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o Phosphate-Buffered Saline (PBS)

o Multi-well cell culture plates

e Procedure:

1. Plate the cells at the desired density in a multi-well plate and allow them to adhere and
grow overnight.

2. On the day of the experiment, prepare the working solutions of DL-071IT by diluting the
DMSO stock solution in complete cell culture medium. It is crucial to perform serial
dilutions to reach the final desired concentrations.

» Important: The final concentration of DMSO in the cell culture medium should be kept
low (typically below 0.5%) to avoid solvent-induced cytotoxicity. A vehicle control
(medium with the same final concentration of DMSO) should always be included in the

experiment.
3. Remove the old medium from the cells and wash once with sterile PBS.

4. Add the medium containing the different concentrations of DL-071IT (and the vehicle

control) to the respective wells.

5. Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under standard cell
culture conditions (e.g., 37°C, 5% COz).

6. After the incubation period, proceed with the desired downstream analysis (e.g., cell
viability assay, gene expression analysis, protein analysis).

Visualizations
Signaling Pathway of B-Adrenergic Receptor
Antagonism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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